molecular formula C11H10N2O2 B7470730 N-(4-methylpyridin-2-yl)furan-3-carboxamide

N-(4-methylpyridin-2-yl)furan-3-carboxamide

Cat. No. B7470730
M. Wt: 202.21 g/mol
InChI Key: JTJAMVNDUVARCA-UHFFFAOYSA-N
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Description

N-(4-methylpyridin-2-yl)furan-3-carboxamide, also known as MFC, is a chemical compound that has been extensively studied for its potential applications in scientific research. MFC is a heterocyclic compound that is commonly used as a building block in the synthesis of various other compounds.

Mechanism of Action

The exact mechanism of action of N-(4-methylpyridin-2-yl)furan-3-carboxamide is not fully understood. However, it is believed that N-(4-methylpyridin-2-yl)furan-3-carboxamide acts as a chelating agent, binding to metal ions and facilitating various chemical reactions. N-(4-methylpyridin-2-yl)furan-3-carboxamide has also been shown to have antioxidant properties, which may contribute to its potential therapeutic applications.
Biochemical and Physiological Effects:
N-(4-methylpyridin-2-yl)furan-3-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases. N-(4-methylpyridin-2-yl)furan-3-carboxamide has also been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory conditions. Additionally, N-(4-methylpyridin-2-yl)furan-3-carboxamide has been shown to have antifungal and antibacterial properties, which may be useful in the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methylpyridin-2-yl)furan-3-carboxamide in lab experiments is its versatility. N-(4-methylpyridin-2-yl)furan-3-carboxamide can be used as a building block in the synthesis of various other compounds, making it a useful tool for synthetic chemists. Additionally, N-(4-methylpyridin-2-yl)furan-3-carboxamide has been shown to have a wide range of potential applications, making it a valuable compound for researchers in various fields. However, one limitation of using N-(4-methylpyridin-2-yl)furan-3-carboxamide in lab experiments is its relatively high cost, which may make it less accessible to some researchers.

Future Directions

There are many potential future directions for research involving N-(4-methylpyridin-2-yl)furan-3-carboxamide. One area of interest is the development of new materials, such as polymers and liquid crystals, using N-(4-methylpyridin-2-yl)furan-3-carboxamide as a building block. Additionally, N-(4-methylpyridin-2-yl)furan-3-carboxamide may have potential therapeutic applications, particularly in the treatment of inflammatory conditions and as an antimicrobial agent. Further research is needed to fully understand the mechanism of action of N-(4-methylpyridin-2-yl)furan-3-carboxamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(4-methylpyridin-2-yl)furan-3-carboxamide can be achieved through a variety of methods, including the reaction of furan-3-carboxylic acid with 4-methylpyridine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method results in the formation of N-(4-methylpyridin-2-yl)furan-3-carboxamide as a white crystalline powder with a melting point of 202-204°C. Other methods of synthesis include the reaction of furan-3-carboxylic acid with 4-methylpyridine in the presence of a catalyst such as triethylamine or pyridine.

Scientific Research Applications

N-(4-methylpyridin-2-yl)furan-3-carboxamide has been extensively studied for its potential use in scientific research. It has been shown to have a wide range of applications, including as a building block in the synthesis of various other compounds, as a ligand in metal-catalyzed reactions, and as a potential drug candidate for the treatment of various diseases. N-(4-methylpyridin-2-yl)furan-3-carboxamide has also been used in the development of new materials, such as polymers and liquid crystals.

properties

IUPAC Name

N-(4-methylpyridin-2-yl)furan-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N2O2/c1-8-2-4-12-10(6-8)13-11(14)9-3-5-15-7-9/h2-7H,1H3,(H,12,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTJAMVNDUVARCA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC=C1)NC(=O)C2=COC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-methylpyridin-2-yl)furan-3-carboxamide

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